(5E)-1-(2,3-dimethylphenyl)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]pyrimidine-2,4,6(1H,3H,5H)-trione

• IUPAC Name: (5E)-1-(2,3-dimethylphenyl)-5-[(1-ethyl-2,5-dimethylpyrrol-3-yl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C21H23N3O3/c1-6-23-13(3)10-16(15(23)5)11-17-19(25)22-21(27)24(20(17)26)18-9-7-8-12(2)14(18)4/h7-11H,6H2,1-5H3,(H,22,25,27)/b17-11+
• InChI Key: MAJMHIUSDPRQGG-GZTJUZNOSA-N
• Canonical SMILES: CCN1C(=CC(=C1C)C=C2C(=O)NC(=O)N(C2=O)C3=CC=CC(=C3C)C)C
• Isomeric SMILES: CCN1C(=CC(=C1C)/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC=CC(=C3C)C)C
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

(5E)-1-(2,3-dimethylphenyl)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]pyrimidine-2,4,6(1H,3H,5H)-trione is a synthetic organic compound that belongs to the class of pyrimidine derivatives. Pyrimidines are heterocyclic aromatic organic compounds similar to pyridines and are known for their wide range of biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-1-(2,3-dimethylphenyl)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]pyrimidine-2,4,6(1H,3H,5H)-trione typically involves multi-step organic reactions. One possible route includes:

Formation of the Pyrimidine Core: Starting with a suitable precursor such as barbituric acid, the pyrimidine core can be synthesized through condensation reactions.

Substitution Reactions: Introduction of the 2,3-dimethylphenyl group and the 1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl group can be achieved through nucleophilic substitution reactions.

Final Assembly: The final step involves the formation of the methylene bridge, linking the pyrimidine core with the pyrrole moiety.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of hydroxyl or carbonyl derivatives.

Reduction: Reduction reactions can target the pyrimidine ring or the methylene bridge, potentially leading to the formation of dihydropyrimidine derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, introducing various functional groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce halogens or alkyl groups.

Scientific Research Applications

Chemistry

In chemistry, (5E)-1-(2,3-dimethylphenyl)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]pyrimidine-2,4,6(1H,3H,5H)-trione can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various modifications, making it a valuable intermediate in organic synthesis.

Biology and Medicine

In biology and medicine, pyrimidine derivatives are known for their potential therapeutic properties. They can act as enzyme inhibitors, antimicrobial agents, and anticancer compounds. The specific biological activities of this compound would require further experimental validation.

Industry

In the industrial sector, such compounds can be used in the development of new materials, including polymers and dyes. Their chemical stability and reactivity make them suitable for various applications.

Mechanism of Action

The mechanism of action of (5E)-1-(2,3-dimethylphenyl)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]pyrimidine-2,4,6(1H,3H,5H)-trione would depend on its specific interactions with biological targets. Generally, pyrimidine derivatives can interact with enzymes, receptors, and nucleic acids, modulating their activity. The molecular targets and pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

Barbituric Acid Derivatives: Known for their sedative and hypnotic properties.

Pyrimidine Nucleotides: Essential components of DNA and RNA.

Thymine and Cytosine: Naturally occurring pyrimidines in nucleic acids.

Uniqueness

The uniqueness of (5E)-1-(2,3-dimethylphenyl)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]pyrimidine-2,4,6(1H,3H,5H)-trione lies in its specific substitution pattern and the presence of both pyrimidine and pyrrole moieties. This combination can lead to unique chemical and biological properties, distinguishing it from other pyrimidine derivatives.